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Compound of Interest

Compound Name: Flerobuterol hydrochloride

Cat. No.: B1672769

Note: Based on available Safety Data Sheets (SDS), "Flerobuterol hydrochloride" is likely a
synonym or a closely related compound to Clenbuterol hydrochloride (CAS Number: 21898-19-
1). The following disposal procedures are based on the hazardous properties of Clenbuterol
hydrochloride and are intended to provide essential safety and logistical information for its
handling and disposal in a laboratory setting.

Flerobuterol hydrochloride is classified as a toxic solid that is harmful if swallowed or inhaled
and can cause damage to organs through prolonged or repeated exposure[1][2]. Due to its
hazardous nature and potential environmental impact, it is imperative that this compound is not
disposed of through standard waste streams like trash or sanitary sewers[1]. Adherence to
proper disposal protocols is crucial for laboratory safety and environmental protection.

Immediate Safety and Handling for Disposal

Before beginning any disposal-related activities, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including a lab coat, safety goggles with side shields, and
chemical-resistant gloves. All handling of the solid compound or its solutions should be
conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols[3][4].

Step-by-Step Disposal Protocol for Flerobuterol
Hydrochloride

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1672769?utm_src=pdf-interest
https://www.benchchem.com/product/b1672769?utm_src=pdf-body
https://www.benchchem.com/product/b1672769?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/14985m.pdf
https://cdn.caymanchem.com/cdn/msds/26293m.pdf
https://cdn.caymanchem.com/cdn/msds/14985m.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600214_2.0_SDS_EN.pdf?ref=1758083406
https://dept.harpercollege.edu/chemistry/msds/Clenbuterol%20hydrochloride.pdf
https://www.benchchem.com/product/b1672769?utm_src=pdf-body
https://www.benchchem.com/product/b1672769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

This protocol outlines the standard procedure for the collection and disposal of Flerobuterol
hydrochloride waste in a research environment.

» Waste Identification and Segregation:

o ldentify all waste streams containing Flerobuterol hydrochloride, including pure unused
product, contaminated labware (e.g., pipette tips, vials, gloves), and solutions.

o Segregate Flerobuterol hydrochloride waste from other chemical waste streams to
avoid incompatible mixtures. Specifically, keep it separate from strong oxidizing agents[5]

[6].
o Waste Collection and Containment:

o Solid Waste: Collect pure Flerobuterol hydrochloride and contaminated solids (e.g.,
weighing paper, contaminated gloves) in a dedicated, robust, and sealable hazardous
waste container. The container must be chemically compatible with the compound[6].

o Liquid Waste: Collect aqueous solutions containing Flerobuterol hydrochloride in a
separate, clearly labeled, and leak-proof hazardous waste container. Do not mix with
organic solvent waste unless specifically permitted by your institution's EHS guidelines[5].

o Sharps Waste: Any chemically contaminated sharps, such as needles or broken glass,
must be placed in a designated, puncture-resistant sharps container labeled for chemically
contaminated sharps[5].

o All waste containers must be kept securely closed except when adding waste[6][7]. Do not
overfill containers; leave at least one inch of headspace to allow for expansion[6].

e Labeling Hazardous Waste:

o As soon as waste is first added to the container, label it with a hazardous waste tag
provided by your institution's Environmental Health and Safety (EHS) department[7][8].

o The label must include the following information[8]:

» The words "Hazardous Waste".
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» The full chemical name: "Flerobuterol hydrochloride" or "Clenbuterol hydrochloride™.
For mixtures, list all components and their approximate percentages.

» The specific hazard pictograms (e.g., skull and crossbones for acute toxicity, health
hazard)[1][2].

» The date of waste generation (accumulation start date).

» The location of origin (building, room number).

The name and contact information of the Principal Investigator.

o Storage of Waste:

o Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory[6].

o The SAA must be at or near the point of generation and under the control of the laboratory
personnel.

o Ensure secondary containment (e.g., a larger, chemically resistant bin) is used to capture
any potential leaks[7].

e Disposal of Empty Containers:

[¢]

A container that has held Flerobuterol hydrochloride is considered hazardous waste.

o To decontaminate an empty container, it must be triple-rinsed with a suitable solvent (e.g.,
water or another solvent capable of removing the residue)[5][7].

o The rinsate from all three rinses must be collected and disposed of as liquid hazardous
waste[5][7].

o After triple-rinsing, the original manufacturer's label on the container should be defaced or
removed, and the container can then be disposed of as non-hazardous solid waste (e.g.,
regular trash or glass recycling, depending on institutional policy)[7].

e Arranging for Final Disposal:
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o Once the waste container is full or you are ready to have it removed, complete a
hazardous waste pickup request form as required by your institution's EHS department|[83].

o Do not transport hazardous waste outside of your laboratory. Trained EHS personnel will
collect the waste from your designated SAA[7].

Hazard and Disposal Data Summary

The following table summarizes key data for Flerobuterol (Clenbuterol) hydrochloride relevant
to its safe disposal.
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Property

Value

Source

Chemical Formula

C12H18CI2N20 « HCI

[1]2]

Molecular Weight

313.7 g/mol

[1](2]

Physical State

Solid

[1]

GHS Hazard Class

Acute Toxicity, Oral (Category
3) Acute Toxicity, Inhalation
(Category 3) Specific Target
Organ Toxicity, Repeated
Exposure (Category 1)
Reproductive Toxicity

(Category 2)

(110211

Hazard Statements

H301: Toxic if swallowed H331:
Toxic if inhaled H372: Causes
damage to organs through
prolonged or repeated
exposure H361: Suspected of
damaging fertility or the unborn
child

[1](2][3]

Signal Word

Danger

[1](2]

Oral LD50 (Rat)

159 mg/kg

[1](21[3]

Environmental Hazard

Water hazard class 2
(hazardous for water). Do not
allow to reach ground water,
water course, or sewage

system.

[1]

UN Number

UN2811

[9]

Proper Shipping Name

Toxic solid, organic, n.o.s.
(Clenbuterol hydrochloride)

[9]

Disposal Recommendation

Must not be disposed of with

household garbage. Disposal

[1]
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must be made according to
official regulations.

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Flerobuterol hydrochloride waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1672769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Waste Generation & Identification

Flerobuterol Hydrochloride
Waste Generated

Container

Empty Container

Collection & Containment

Storage & Final BQo‘sal

=]

Contaminated Sharps
(Needles, broken glass)

Collect Rinsate as
Liquid Hazardous Waste
Collect in Labeled l
Liquid Hazardous Waste Container

Request Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Flerobuterol hydrochloride.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1672769?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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